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N,N-Didesmethyl Diltiazem Hydrochloride N,N-Didesmethyl Diltiazem Hydrochloride
Brand Name: Vulcanchem
CAS No.: 116050-35-2
VCID: VC0030309
InChI: InChI=1S/C20H22N2O4S.ClH/c1-13(23)26-18-19(14-7-9-15(25-2)10-8-14)27-17-6-4-3-5-16(17)22(12-11-21)20(18)24;/h3-10,18-19H,11-12,21H2,1-2H3;1H/t18-,19+;/m1./s1
SMILES: CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCN)C3=CC=C(C=C3)OC.Cl
Molecular Formula: C20H23ClN2O4S
Molecular Weight: 422.924

N,N-Didesmethyl Diltiazem Hydrochloride

CAS No.: 116050-35-2

Reference Standards

VCID: VC0030309

Molecular Formula: C20H23ClN2O4S

Molecular Weight: 422.924

N,N-Didesmethyl Diltiazem Hydrochloride - 116050-35-2

CAS No. 116050-35-2
Product Name N,N-Didesmethyl Diltiazem Hydrochloride
Molecular Formula C20H23ClN2O4S
Molecular Weight 422.924
IUPAC Name [(2S,3S)-5-(2-aminoethyl)-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate;hydrochloride
Standard InChI InChI=1S/C20H22N2O4S.ClH/c1-13(23)26-18-19(14-7-9-15(25-2)10-8-14)27-17-6-4-3-5-16(17)22(12-11-21)20(18)24;/h3-10,18-19H,11-12,21H2,1-2H3;1H/t18-,19+;/m1./s1
Standard InChIKey AFGVHOBXBDWFNW-VOMIJIAVSA-N
SMILES CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCN)C3=CC=C(C=C3)OC.Cl
Synonyms (2S-cis)-3-(Acetyloxy)-5-(2-aminoethyl)-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one Monohydrochloride; (2S,3S)-N,N-Didemethyldiltiazem Hydrochloride;
PubChem Compound 71316026
Last Modified Nov 11 2021
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